Cas no 38038-78-7 (2-Hexanone, 4-(1H-benzimidazol-2-yl)-)

2-Hexanone, 4-(1H-benzimidazol-2-yl)- structure
38038-78-7 structure
Product Name:2-Hexanone, 4-(1H-benzimidazol-2-yl)-
CAS No:38038-78-7
MF:C13H16N2O
MW:216.278943061829
CID:1487054
Update Time:2024-08-23

2-Hexanone, 4-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone, 4-(1H-benzimidazol-2-yl)-
    • Inchi: 1S/C13H16N2O/c1-3-10(8-9(2)16)13-14-11-6-4-5-7-12(11)15-13/h4-7,10H,3,8H2,1-2H3,(H,14,15)
    • InChI Key: WRCHLZUALAIIHJ-UHFFFAOYSA-N
    • SMILES: CC(=O)CC(C1NC2=CC=CC=C2N=1)CC

Computed Properties

  • Exact Mass: 216.12638

Experimental Properties

  • Density: 1.127±0.06 g/cm3(Predicted)
  • Boiling Point: 420.9±28.0 °C(Predicted)
  • PSA: 45.75
  • pka: 11.80±0.10(Predicted)
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